Cas no 364039-61-2 (Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester)

• Product name: Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester
• CAS No: 364039-61-2
• MF: C₁₂H₁₄O₅
• MW: 238.23656
• MDL: MFCD06658444
• CID: 297221
• PubChem ID: 53407691

Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester
• 3-(2-HYDROXY-4-METHOXYPHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER,
• ETHYL 3-(2-HYDROXY-4-METHOXYPHENYL) -3- OXOPROPANOATE
• 3-(2-Hydroxy-4-methoxy-phenyl)-3-oxo-propionic acid ethyl ester
• ethyl3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate
• DTXSID20695992
• 364039-61-2
• SB36845
• A823228
• 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoic acid ethyl ester
• ethyl 3-(2-hydroxy-4-methoxy-phenyl)-3-oxo-propanoate
• CS-0451681
• ethyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate

• MDL： MFCD06658444
• Inchi： InChI=1S/C12H14O5/c1-3-17-12(15)7-11(14)9-5-4-8(16-2)6-10(9)13/h4-6,13H,3,7H2,1-2H3
• InChI Key： QFCKMTRRRKCPDC-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(=O)C1=C(C=C(C=C1)OC)O

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 72.83000
• LogP: 1.53670

Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester Security Information

Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones

Additional information on Benzenepropanoic acid,2-hydroxy-4-methoxy-b-oxo-, ethyl ester

Benzenepropanoic Acid, 2-Hydroxy-4-Methoxy-B-Oxo-, Ethyl Ester: A Comprehensive Overview

Benzenepropanoic acid, 2-hydroxy-4-methoxy-b-oxo-, ethyl ester (CAS No. 364039-61-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of benzenepropanoic acid, 2-hydroxy-4-methoxy-b-oxo-, ethyl ester is characterized by a benzene ring substituted with hydroxyl (-OH), methoxy (-OCH3), and a ketone (-C=O) group. The presence of these functional groups imparts versatile chemical reactivity and biological activity to the compound. Recent studies have highlighted the importance of such structures in modulating cellular responses, making them valuable candidates for therapeutic interventions.

One of the key aspects of this compound is its ethyl ester functionality. The ester group not only enhances the compound's solubility in organic solvents but also plays a crucial role in its metabolic stability. Researchers have explored the impact of this ester group on the compound's pharmacokinetics, revealing promising results in terms of bioavailability and half-life.

The synthesis of benzenepropanoic acid, 2-hydroxy-4-methoxy-b-oxo-, ethyl ester involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

Emerging research has focused on the biological activity of this compound. Studies conducted in vitro have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, suggesting applications in skincare products and nutraceuticals.

In the realm of pharmacology, benzenepropanoic acid, 2-hydroxy-4-methoxy-b-oxo-, ethyl ester has shown promise as a lead compound for developing drugs targeting neurodegenerative diseases. Preclinical studies have indicated its ability to cross the blood-brain barrier (BBB) efficiently, making it a candidate for treating conditions such as Alzheimer's disease.

The structural versatility of this compound also extends to its use in materials science. Researchers have explored its application as a precursor for synthesizing advanced polymers and coatings with tailored properties. The incorporation of this compound into polymer matrices has been shown to enhance mechanical strength and thermal stability.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzenepropanoic acid, 2-hydroxy-4-methoxy-b-oxo-, ethyl ester. Quantum mechanical calculations have revealed critical interactions that govern its binding affinity to target proteins, paving the way for rational drug design.

In conclusion, benzenepropanoic acid, 2-hydroxy-4-methoxy-b-oxo-, ethyl ester (CAS No. 364039-61-2) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent research advancements, underscores its potential as a valuable asset in both academic and industrial settings.